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Compound of Interest

Compound Name: FPI-1523 sodium

Cat. No.: B15567163

This guide provides critical safety and logistical information for the handling and disposal of
FPI-1523 sodium. The following procedural guidance is designed to ensure the safety of
researchers, scientists, and drug development professionals. Given that specific hazard data
for FPI-1523 sodium is not publicly available, a conservative approach based on handling
potent pharmaceutical compounds is recommended.

Personal Protective Equipment (PPE) for Handling FPI-
1523 Sodium

The selection of appropriate PPE is paramount to safe handling. The following table
summarizes the recommended PPE based on the potential hazards associated with an
uncharacterized sodium salt of a potent active pharmaceutical ingredient (API).
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Protection Type

Required PPE

Specifications and Use
Cases

Eye and Face Protection

Safety Goggles with Side
Shields or a Full-Face Shield

Must be worn at all times in the
laboratory where FPI-1523
sodium is handled. A face
shield is required when there is
a risk of splashes or aerosol

generation.

Skin and Body Protection

Disposable Nitrile or Neoprene
Gloves (double-gloving

recommended)

Gloves should have a
minimum thickness of 4 mil
and be changed immediately if
contaminated. Check for tears

or punctures before use.

Flame-Resistant Laboratory
Coat

A lab coat made of materials
such as Nomex® or treated
cotton should be worn and fully

buttoned.

Chemical-Resistant Apron and

Sleeves

Recommended when handling
larger quantities (>10g) or
when there is a significant risk

of splashes.

Closed-Toed Shoes

Shoes should fully cover the
feet; porous shoes are not

permitted.

Respiratory Protection

NIOSH-Approved N95, N100,
or P100 Respirator

Required when handling the
powder outside of a certified
chemical fume hood or other
ventilated enclosure. A full-face
respirator may be necessary
for operations with a high

potential for aerosolization.

Operational and Disposal Plans
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A clear, step-by-step plan for the handling and disposal of FPI-1523 sodium is essential to
minimize risk.

Experimental Protocol: Safe Handling of FPI-1523
Sodium

This protocol outlines the necessary steps for safely handling FPI-1523 sodium in a laboratory
setting.

e Preparation and Pre-Handling Check:

o Ensure a current Safety Data Sheet (SDS) for a similar compound or the parent API is
available and has been reviewed.

o Verify that a certified chemical fume hood with a face velocity between 80-120 feet per
minute is operational.

o Locate the nearest safety shower and eyewash station and confirm they are unobstructed.

o Assemble all necessary equipment and reagents before bringing FPI-1523 sodium into
the work area.

o

Don all required PPE as specified in the table above.
e Handling and Manipulation:

o All handling of FPI-1523 sodium powder must be conducted within a certified chemical
fume hood.

o Use a disposable weighing paper or a tared container for weighing the compound.
o Handle the compound gently to avoid generating dust.

o If creating a solution, add the solid to the solvent slowly.

o Keep the container of FPI-1523 sodium tightly sealed when not in use.

o Spill and Emergency Procedures:
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o Minor Spill (in fume hood):

Alert others in the immediate area.

Gently cover the spill with an absorbent material suitable for chemical spills.

Wipe the area with a damp cloth, working from the outside in.

Place all contaminated materials in a sealed, labeled hazardous waste container.
o Major Spill (outside fume hood):

» Evacuate the immediate area and alert personnel to evacuate the laboratory.

» Contact the institutional safety office or emergency response team.

= Prevent entry to the contaminated area.
o Personnel Exposure:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing.

» Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash
station.

» Seek immediate medical attention after any exposure.

e Disposal Plan:

o All waste contaminated with FPI-1523 sodium, including gloves, weighing papers, and
absorbent materials, must be disposed of as hazardous chemical waste.

o Place all solid and liquid waste in clearly labeled, sealed, and appropriate hazardous
waste containers.

o Follow all institutional and local regulations for the disposal of hazardous chemical waste.
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Visualizing the PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate
level of personal protective equipment when handling FPI-1523 sodium.
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Start: Plan to Handle
FPI-1523 Sodium

Review available hazard data
(SDS, literature)

'

Will you handle
powder?

Work inside a certified

chemical fume hood? No

Add Respiratory Protection:
- N95 or higher respirator

Standard PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves
- Closed-Toed Shoes

Handling >10g or
splash risk?

Add:
- Chemical Apron
- Face Shield

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling FPI-1523 sodium.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for FPI-1523
Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567163#personal-protective-equipment-for-
handling-fpi-1523-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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